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Compound Focus: Pivaloyl cyanide

CAS No.: 42867-40-3

Cat. No.: S774191

Abstract: Pivaloyl cyanide (CAS 42867-40-3) is a high-value acyl cyanide derivative increasingly
recognized for its role in synthesizing pharmaceuticals and agrochemicals. These notes consolidate available
scientific and commercial data on its properties, synthetic methodologies, and applications to aid researchers

in development workflows. The information is intended for laboratory research purposes only.

Introduction and Chemical Profile

Pivaloyl cyanide is an organic compound with the formula (CH3)sCCOCN. The sterically bulky pivaloyl
group confers significant stability to molecules and influences their physicochemical properties, making the

compound a versatile precursor and building block [1].

Table 1: Physicochemical Properties of Pivaloyl Cyanide [2] [3]

Property Specification
CAS Number 42867-40-3
Molecular Formula CeHoNO
Molecular Weight 111.14 g/mol
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Property Specification

Boiling Point 121-125°C (literature); 147°C (commercial source)
Density 0.940 g/cm?3

Flash Point 43°C

Physical Form Liquid (at room temperature)

Synthetic Protocols

Multiple synthetic routes to pivaloyl cyanide have been reported, ranging from classical methods to more

modern, high-yielding approaches.

2.1. Cyanation of Pivalic Anhydride (High-Yield Method) This method involves a direct reaction between

pivalic anhydride and trimethylsilyl cyanide (TMSCN), catalyzed by a cyanide salt [3].
¢ Reaction Scheme: (CH3)3CCO-O-COC(CHs)3 + TMSCN - (CH3)3CCOCN + (CH3)3COSi(CH3)3

o Experimental Procedure [3]:

o Charge: Add 93 g (0.5 mol) of pivalic anhydride and 1 g of sodium cyanide into a dry reaction
flask.

o Addition: Slowly add 49.5 g (0.5 mol) of trimethylsilyl cyanide dropwise with stirring.

o Reaction: Allow the mixture to react until completion (monitor by TLC or GC-MS).

o Work-up: Purify the crude product directly by fractional distillation.

o Yield: 56 g of pivaloyl cyanide (98.9% yield). The byproduct, pivalic acid trimethylsilyl ester, is
also obtained in 98% yield.

2.2. Cyanation of Pivaloyl Chloride (Classical Method) This patent-described method involves reacting
pivaloyl chloride with hydrocyanic acid (HCN) in the presence of a catalyst system [4] [5].

¢ Reaction Scheme: (CH3)3CCOCI + HCN - (CHs3)sCCOCN + HCl

¢ Experimental Procedure Overview [4]:
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o Setup: The reaction is performed in a diluent (e.g., diphenyl ether) with a catalyst system
comprising copper(l) cyanide and an alkali metal or alkaline earth metal cyanide salt.

o Process: A suspension of the catalyst in the diluent is treated with pivaloyl chloride and
anhydrous hydrocyanic acid. The reaction mixture is heated, and water is removed
azeotropically.

o Work-up: The catalyst is filtered off, and the crude product is isolated from the filtrate via
evaporation and subsequent fractional distillation.

The following workflow summarizes the key decision points in selecting a synthesis method:

Start: Synthesize
Pivaloyl Cyanide

:

Evaluate Synthesis Objective

Priority: Yield/Safety
Prigyity: Established Route

High-Yield, Scalable Process

Classical/Patent Methodology

Route A: Cyanation of Route B: Cyanation of
Pivalic Anhydride Pivaloyl Chloride
Key Step: React with Key Step: React with
Trimethylsilyl Cyanide (TMSCN) Hydrocyanic Acid (HCN)
Catalyst: Sodium Cyanide Catalyst: Copper(l) Cyanide
(NaCN) (CuCN) + Alkali Cyanide

High Purity & Yield Robust Patent Method

(~99%) (Requires HCN Handling)

Click to download full resolution via product page
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Table 2: Comparison of Pivaloyl Cyanide Synthesis Methods

Cyanation of Pivalic . . .
Parameter . Cyanation of Pivaloyl Chloride [4]
Anhydride [3]

Starting Pivalic anhydride Pivaloyl chloride

Material

Cyanation Trimethylsilyl cyanide (TMSCN) Anhydrous hydrocyanic acid (HCN)

Agent

Catalyst Sodium cyanide (NaCN) Copper(l) cyanide & alkali metal cyanide

Key Conditions  No strong heating required Heating with azeotropic water removal

Reported Yield ~99% Not explicitly stated, but method is patented for
efficacy

Applications as a Chemical Intermediate

Pivaloyl cyanide's primary value lies in its function as a bifunctional reagent, providing both a pivaloyl

group and a nitrile group, which can be further elaborated.

¢ Pharmaceutical Intermediates: It is a key building block for active pharmaceutical ingredients
(APIs). The pivaloyl group is known to enhance the metabolic stability and bioavailability of drug
molecules. Its use is driven by the growing demand for advanced drug synthesis, particularly in
developing regions like Asia-Pacific [6] [7].

e Agrochemical Intermediates: The compound is used in the synthesis of herbicides and pesticides.
For instance, patent literature describes its use in the synthesis of 4-amino-6-tert-butyl-3-
sulfanylidene-2,3-dihydro-1,2,4-triazin-5(4H)-one, a herbicidal compound [5].

¢ General Organic Synthesis: The nitrile group can be hydrolyzed to a carboxylic acid, reduced to an
amine, or used in various cyclization reactions to form heterocycles, which are common structural
motifs in many functional molecules [4] [5].

The diverse utility of pivaloyl cyanide across industries is summarized below:
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Safety and Handling Considerations

Handling pivaloyl cyanide requires extreme caution due to the dual hazards associated with its pivaloyl

chloride-like reactivity and cyanide content.

e Cyanide Hazard: The molecule contains a nitrile group. While more stable than inorganic cyanides, it
can still decompose or react to release toxic cyanide species. OSHA standards for cyanides (as CN)
set a Permissible Exposure Limit (PEL) of 5 mg/m? [8].

¢ Flammability: It has a flash point of 43°C, classifying it as a flammable liquid [2].

¢ General Handling Protocol:

o Engineering Controls: Use only in a certified fume hood.

o Personal Protective Equipment (PPE): Wear appropriate gloves, safety goggles, and a lab
coat. Consider using chemical-resistant gloves.

o First Aid Measures: Ensure immediate access to a cyanide antidote kit in areas where this
compound is used. Familiarize yourself with its use and the symptoms of cyanide exposure.

o Storage: Store in a cool, dry, and well-ventilated area away from incompatible materials like
strong oxidizers and bases.
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Conclusion

Pivaloyl cyanide is a highly useful intermediate in specialized organic syntheses, particularly for introducing
the sterically hindered pivaloyl group. The high-yield synthesis from pivalic anhydride and TMSCN offers
an efficient and relatively safer route compared to methods using gaseous HCN. Researchers are advised to
prioritize safety due to the compound's inherent toxicity and reactivity, while leveraging its utility in

constructing complex molecules for pharmaceutical and agrochemical applications.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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